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Compound of Interest

Compound Name: Disperse orange 25

Cat. No.: B078578

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-reference of the physicochemical and performance
properties of C.l. Disperse Orange 25 against other notable C.I. (Colour Index) disperse dyes
in the orange spectrum. The information is intended for researchers, scientists, and
professionals in drug development who may utilize these dyes as molecular probes, staining
agents, or in other advanced applications where well-characterized organic molecules are
required. This document summarizes key quantitative data, details relevant experimental
protocols, and provides visualizations to clarify experimental workflows.

Physicochemical Properties: A Comparative
Overview

Disperse Orange 25 is a monoazo dye known for its application in dyeing polyester and other
synthetic fibers.[1][2] Its properties are often benchmarked against other disperse dyes to
determine the most suitable compound for a specific application. Below is a comparative table
summarizing the key physicochemical properties of Disperse Orange 25 and a selection of
other C.I. Disperse Orange dyes.
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Molecular ] ]
Molecular ) Melting Point
C.l. Name C.l. No. Weight ( Amax (nm)
Formula ((®)]
g/mol )

Disperse

11227 C17H17Ns02 323.35 457 170 (dec.)
Orange 25
Disperse

11080 Ci18H14N40O2 318.33 483 160
Orange 1
Disperse

11005 C12H10N402 242.23 443 ~200 (dec.)
Orange 3
Disperse )

26080 C22H16N4O 352.39 Not Available 149-153
Orange 13
Disperse C19H17CI2Ns ] ]

11119 450.27 Not Available Not Available
Orange 30 Oa4

Performance Characteristics: Fastness Properties

The performance of disperse dyes is critically evaluated based on their fastness to various

environmental and processing factors. These properties are crucial for applications requiring

stable and durable coloration. The fastness properties are typically graded on a scale of 1 to 5

for washing, perspiration, and rubbing, and on a scale of 1 to 8 for light fastness, with higher

numbers indicating better performance.

C.l. Name Light Fastness Wash Fastness Sublimation
Fastness

Disperse Orange 25 Good Good Moderate to Good

Disperse Orange 1 Fair to Good Moderate Moderate

Disperse Orange 3 Good Good Moderate

Disperse Orange 13 Good Good Good

Disperse Orange 30 Very Good Excellent Excellent
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Note: Fastness properties can vary depending on the substrate, dyeing process, and
concentration of the dye.

Experimental Protocols

Detailed methodologies are essential for the reproducible and comparative evaluation of dye
performance. The following are summaries of standard ISO and AATCC test methods for key
performance indicators.

Determination of Light Fastness

This test assesses the resistance of the dye to fading upon exposure to a standardized light

source.

e Apparatus: Xenon arc lamp apparatus, Grey Scale for assessing color change (ISO 105-
A02), Blue Wool standards.

e Procedure:

o A specimen of the dyed substrate is exposed to light from a xenon arc lamp under
specified conditions of temperature and humidity.

o Simultaneously, a set of Blue Wool standards is exposed.

o The exposure is continued until a specified change in the color of the sample or a
reference standard is observed.

o The change in color of the specimen is assessed by comparing it with the Grey Scale. The
light fastness rating is determined by comparing the fading of the specimen to that of the
Blue Wool standards.[3]

Determination of Wash Fastness

This test evaluates the resistance of the dye to domestic and commercial laundering.

o Apparatus: Launder-Ometer or similar apparatus, Grey Scale for assessing color change
and staining (ISO 105-A02 and ISO 105-A03), multifiber test fabric.
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e Procedure:
o A specimen of the dyed fabric is stitched together with a multifiber test fabric.

o The composite specimen is subjected to washing in a standardized detergent solution
under specified conditions of temperature, time, and agitation.

o After washing, the specimen is rinsed and dried.

o The change in color of the dyed specimen and the degree of staining on the multifiber test
fabric are assessed using the respective Grey Scales.[4]

Determination of Sublimation Fastness

This test measures the resistance of the dye to sublimation when subjected to dry heat.

o Apparatus: Heat press or sublimation fastness tester, Grey Scale for assessing color change
and staining.

e Procedure:

o Adyed specimen is placed in contact with an undyed fabric of the same material and a
multifiber test fabric.

o The composite specimen is heated in the apparatus at a specified temperature and
pressure for a defined period.

o After heating, the specimen is allowed to cool.

o The change in color of the original specimen and the staining on the adjacent undyed and
multifiber fabrics are evaluated using the Grey Scales.[5]

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the evaluation of disperse dye
performance, from initial dyeing to fastness testing.
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General Workflow for Disperse Dye Performance Evaluation
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Caption: A generalized workflow for evaluating the performance of disperse dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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